4-benzyl-3-ethyl-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-5-one
• InChI: InChI=1S/C18H24N4O2/c1-3-16-12-21(13-17-19-14(2)24-20-17)10-9-18(23)22(16)11-15-7-5-4-6-8-15/h4-8,16H,3,9-13H2,1-2H3
• InChI Key: SLLCYZAQDRPIFP-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)CC3=NOC(=N3)C
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

The compound “4-benzyl-3-ethyl-1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-1,4-diazepan-5-one” is a complex organic molecule. It contains several functional groups and structural features, including a benzyl group, an ethyl group, a 1,2,4-oxadiazole ring, and a 1,4-diazepanone ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the benzyl and ethyl groups might be introduced through nucleophilic substitution reactions. The 1,2,4-oxadiazole ring could be formed through a cyclization reaction. The 1,4-diazepanone ring could be synthesized through a ring-closing reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzyl and ethyl groups are likely to add steric bulk, while the 1,2,4-oxadiazole and 1,4-diazepanone rings may introduce rigidity into the structure.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For instance, the benzyl and ethyl groups could undergo reactions typical of alkyl groups, such as free radical bromination. The 1,2,4-oxadiazole ring might participate in nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its boiling and melting points compared to simpler compounds.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of many 1,2,4-oxadiazole compounds, it could be of interest in medicinal chemistry.